4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide

• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C15H14N2O3S/c1-2-20-14-7-5-13(6-8-14)17-21(18,19)15-9-3-12(11-16)4-10-15/h3-10,17H,2H2,1H3
• InChI Key: QSKOMQNTMSHVNO-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)C#N

Description

4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide, also known as CEBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CEBS is a sulfonamide derivative that exhibits a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The exact mechanism of action of 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in inflammation and pain. 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the breakdown of extracellular matrix proteins. This inhibition may contribute to the antitumor effects of 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide.
Biochemical and Physiological Effects
4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which play a role in inflammation and pain. 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide has also been shown to inhibit the activity of MMPs, which are involved in the breakdown of extracellular matrix proteins. Additionally, 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide has several advantages for use in lab experiments. It is readily available and can be synthesized in high purity and yield. 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide is also stable under standard laboratory conditions. However, 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide has some limitations for use in lab experiments. It has limited solubility in water, which may limit its use in certain assays. Additionally, 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide may exhibit off-target effects, which may complicate data interpretation.

Future Directions

For research on 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide include the development of more potent and selective COX-2 inhibitors, investigation of the antitumor effects of 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide in vivo, and the potential use of 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide as a therapeutic agent.

Synthesis Methods

4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide can be synthesized using various methods, including the reaction of 4-cyano-N-(4-hydroxyphenyl)benzenesulfonamide with ethyl iodide in the presence of a base, such as potassium carbonate, in anhydrous acetone. Another method involves the reaction of 4-cyano-N-(4-hydroxyphenyl)benzenesulfonamide with ethyl bromide in the presence of sodium hydroxide in ethanol. These methods yield 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide in high purity and yield.

Scientific Research Applications

4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. 4-cyano-N-(4-ethoxyphenyl)benzenesulfonamide has been shown to exhibit anti-inflammatory, analgesic, and antitumor effects. It has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and pain.